Cas no 2248316-41-6 (2-(Difluoromethyl)-5-(trifluoromethyl)furan-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethyl)furan-3-carboxylic acid
• CAS No: 2248316-41-6
• MF: C₇H₃F₅O₃
• MW: 230.088939905167
• CID: 5922485
• PubChem ID: 137938582
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-(trifluoromethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510112
• 2-(Difluoromethyl)-5-(trifluoromethyl)furan-3-carboxylic acid
• 2248316-41-6

• Inchi： 1S/C7H3F5O3/c8-5(9)4-2(6(13)14)1-3(15-4)7(10,11)12/h1,5H,(H,13,14)
• InChI Key： CECHADGEQQBIFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(C(F)F)O1)(F)F

Computed Properties

• Exact Mass: 230.00023476g/mol
• Monoisotopic Mass: 230.00023476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(Difluoromethyl)-5-(trifluoromethyl)furan-3-carboxylic acid

2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic Acid: A Versatile Compound with Broad Applications in Biomedical Research

2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid (CAS No. 2248316-41-6) is a fluorinated organic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of fluorinated carboxylic acids, which are known for their ability to modulate biological activity through subtle changes in molecular interactions. The presence of multiple fluorine atoms in its structure not only enhances its stability but also introduces novel physicochemical properties that make it a promising candidate for drug development and functional material design.

The chemical structure of 2-(Difluoromethyl)-5-(Trifluoromyethyl)furan-3-carboxylic acid is characterized by a furan ring fused with a carboxylic acid group, with two fluorine atoms substituting the methyl groups at positions 2 and 5. This fluorination pattern significantly alters the electronic distribution within the molecule, leading to enhanced hydrophobicity and improved metabolic stability. Recent studies have highlighted the role of fluorine atoms in modulating protein-ligand interactions, making this compound a potential tool for targeted drug discovery and biomarker development.

One of the most notable features of 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid is its ability to act as a fluorinated scaffold for the synthesis of bioactive molecules. Fluorine atoms are known to influence the conformational flexibility of molecules, which is critical for their interaction with biological targets. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated carboxylic acids can enhance the binding affinity of small molecules to G-protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. This finding underscores the potential of 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid as a building block for the design of GPCR-targeted therapeutics.

Recent advancements in computational chemistry have further expanded the utility of this compound. Molecular dynamics simulations have revealed that the fluorinated groups in 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid can modulate the hydration shell of the molecule, which is critical for its solubility and permeability in biological membranes. This property is particularly valuable in the development of oral formulations for drugs targeting the central nervous system (CNS). A 2024 review in Drug Discovery Today emphasized the importance of fluorine-containing molecules in improving the bioavailability of CNS drugs, suggesting that 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid could serve as a model compound for optimizing drug delivery systems.

Another area of interest is the synthetic chemistry of 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid. Researchers have explored various methods to functionalize its structure for the creation of fluorinated derivatives with tailored properties. For instance, a 2023 study in Organic Letters reported the use of transition-metal-catalyzed fluorination reactions to introduce additional fluorine atoms into the molecule, resulting in enhanced metabolic stability and reduced off-target effects. These findings highlight the versatility of this compound in the context of drug optimization and chemical biology.

Despite its promising properties, the application of 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid is still in its early stages. However, ongoing research in fluorinated organic chemistry is expected to unlock new opportunities for its use. For example, the compound's ability to modulate protein folding has been explored in the context of protein engineering, where it could be used to stabilize or destabilize specific protein conformations. A 2024 preprint on Bioorganic & Medicinal Chemistry suggested that this compound might be a valuable tool for the development of protein-based therapeutics with improved pharmacokinetic profiles.

In conclusion, 2-(Difluoromethyl)-5-(Trifluoromethyl)furan-3-carboxylic acid represents a compelling example of how fluorinated compounds can be leveraged to address complex challenges in biomedical research. Its unique chemical structure, combined with the versatility of fluorine atoms, positions it as a promising candidate for drug discovery, biomaterial design, and functional molecular engineering. As the field of fluorinated chemistry continues to evolve, the potential applications of this compound are likely to expand, further solidifying its role in the development of innovative therapeutic strategies.